Ethyl 6-amino-5,7,7-tricyano-8-(2-methoxyphenyl)-3,7,8,8a-tetrahydro-2(1H)-isoquinolinecarboxylate
Ethyl 6-amino-5,7,7-tricyano-8-(2-methoxyphenyl)-3,7,8,8a-tetrahydro-2(1H)-isoquinolinecarboxylate
Brand Name:
Vulcanchem
CAS No.:
351449-15-5
VCID:
VC0433212
InChI:
InChI=1S/C22H21N5O3/c1-3-30-21(28)27-9-8-14-16(10-23)20(26)22(12-24,13-25)19(17(14)11-27)15-6-4-5-7-18(15)29-2/h4-8,17,19H,3,9,11,26H2,1-2H3/t17-,19+/m0/s1
SMILES:
CCOC(=O)N1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC=CC=C3OC
Molecular Formula:
C22H21N5O3
Molecular Weight:
403.4g/mol
Ethyl 6-amino-5,7,7-tricyano-8-(2-methoxyphenyl)-3,7,8,8a-tetrahydro-2(1H)-isoquinolinecarboxylate
CAS No.: 351449-15-5
Main Products
VCID: VC0433212
Molecular Formula: C22H21N5O3
Molecular Weight: 403.4g/mol
| CAS No. | 351449-15-5 |
|---|---|
| Product Name | Ethyl 6-amino-5,7,7-tricyano-8-(2-methoxyphenyl)-3,7,8,8a-tetrahydro-2(1H)-isoquinolinecarboxylate |
| Molecular Formula | C22H21N5O3 |
| Molecular Weight | 403.4g/mol |
| IUPAC Name | ethyl (8R,8aR)-6-amino-5,7,7-tricyano-8-(2-methoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate |
| Standard InChI | InChI=1S/C22H21N5O3/c1-3-30-21(28)27-9-8-14-16(10-23)20(26)22(12-24,13-25)19(17(14)11-27)15-6-4-5-7-18(15)29-2/h4-8,17,19H,3,9,11,26H2,1-2H3/t17-,19+/m0/s1 |
| Standard InChIKey | ULXJWSWGSXVXON-PKOBYXMFSA-N |
| Isomeric SMILES | CCOC(=O)N1CC=C2[C@H](C1)[C@H](C(C(=C2C#N)N)(C#N)C#N)C3=CC=CC=C3OC |
| SMILES | CCOC(=O)N1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC=CC=C3OC |
| Canonical SMILES | CCOC(=O)N1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC=CC=C3OC |
| PubChem Compound | 6552425 |
| Last Modified | Nov 11 2021 |
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